Cas no 2169423-45-2 ((2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine)
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
- 2169423-45-2
- EN300-1478106
-
- Inchi: 1S/C14H28N2/c1-10-8-11(2)16-14(13(10)9-15)12-6-4-3-5-7-12/h10-14,16H,3-9,15H2,1-2H3
- InChI Key: XYBJZRPJUJXPHN-UHFFFAOYSA-N
- SMILES: N1C(C)CC(C)C(CN)C1C1CCCCC1
Computed Properties
- Exact Mass: 224.225248902g/mol
- Monoisotopic Mass: 224.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38Ų
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478106-1.0g |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1478106-50mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 50mg |
$612.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-100mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 100mg |
$640.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-250mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 250mg |
$670.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-500mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 500mg |
$699.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-1000mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 1000mg |
$728.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-2500mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 2500mg |
$1428.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-5000mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 5000mg |
$2110.0 | 2023-09-28 | ||
| Enamine | EN300-1478106-10000mg |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine |
2169423-45-2 | 10000mg |
$3131.0 | 2023-09-28 |
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
Introduction to (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine and Its Significance in Modern Chemical Research
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine, with the CAS number 2169423-45-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The compound's molecular structure, characterized by a cyclohexyl group and two methyl substituents on the piperidine ring, contributes to its distinct chemical properties and potential biological activities.
The< strong>molecular configuration of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine is crucial in determining its interactions with biological targets. The presence of the cyclohexyl group enhances the compound's lipophilicity, which can be advantageous for crossing biological membranes. Additionally, the methyl groups at the 4 and 6 positions of the piperidine ring contribute to steric hindrance, potentially influencing binding affinity and selectivity. These structural features make the compound a valuable scaffold for drug design.
In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological properties. Studies have shown that piperidine-based compounds can exhibit potent activity against various diseases, including neurological disorders and infectious diseases. The< strong>biological activity of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine has been explored in several preclinical studies, where it demonstrated promising results in modulating specific enzymatic pathways and receptor interactions.
One of the most intriguing aspects of this compound is its potential role in< strong>neurological research. Piperidine derivatives have been investigated for their ability to interact with neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine may enable it to bind to specific neural receptors with high affinity, potentially leading to novel therapeutic strategies.
Furthermore, the compound's< strong>pharmacokinetic profile is an essential factor in its development as a drug candidate. Research indicates that (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine exhibits favorable solubility and metabolic stability, which are critical for ensuring effective drug delivery and prolonged activity. These properties make it a promising candidate for further investigation in clinical trials.
The< strong>catalytic applications of this compound are also worth mentioning. Piperidine derivatives can serve as ligands in various catalytic systems, enhancing reaction efficiency and selectivity. In particular, (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine has been utilized in transition metal catalysis, where it acts as a chiral auxiliary to facilitate asymmetric synthesis. This application underscores the compound's versatility beyond its pharmaceutical potential.
In conclusion, (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine (CAS 2169423-45-2) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features contribute to its< strong>biological activity,< strong>catalytic applications, and< strong>pharmacokinetic profile, making it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and drug discovery is likely to grow.
2169423-45-2 ((2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)